BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Chlorinated
Paraffins as Flame Retardants

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 1,1,1,3,7,9,9,9-Octachlorononane
CAS No.: 13389-26-9
Cat. No.: B577080
Get Quote
\ J

Abstract: This document provides a comprehensive technical guide for researchers and
scientists on the application of Chlorinated Paraffins (CPs) as additive flame retardants in
polymeric materials. It details the fundamental mechanisms of flame retardancy, offers practical
protocols for formulation and sample preparation, and presents standardized methodologies for
evaluating efficacy. Furthermore, it addresses the critical aspects of the current regulatory
landscape and environmental considerations associated with CPs.

Introduction to Chlorinated Paraffins (CPs)

Chlorinated paraffins are complex mixtures of polychlorinated n-alkanes, produced
commercially since the 1930s.[1] They are synthesized by the chlorination of paraffin fractions
derived from petroleum distillation.[1][2] The versatility of CPs stems from the ability to tailor
their properties by varying the carbon chain length of the paraffin feedstock and the degree of
chlorination (typically 30-70% by weight).[3][4]

CPs are categorized based on their carbon chain length:

e Short-Chain Chlorinated Paraffins (SCCPs): C10-C13 carbon atoms.[2][5]
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e Medium-Chain Chlorinated Paraffins (MCCPSs): C14-C17 carbon atoms.[2][5]
e Long-Chain Chlorinated Paraffins (LCCPs): C1s-Cso0 carbon atoms.[2][6]

As flame retardants, CPs are valued for their cost-effectiveness, good compatibility with a wide
range of polymers, and their ability to impart desirable properties such as low volatility and
chemical resistance.[2][7] They are physically blended into the polymer matrix, functioning as
additive flame retardants.

Mechanism of Flame Retardancy

Chlorinated paraffins impart flame retardancy through a combination of gas phase and
condensed phase actions upon exposure to the high temperatures of a fire. For flame-retardant
applications, CPs with a high chlorine content (approximately 70%) are most effective.[1][6]

Gas Phase Inhibition: When the polymer heats up, the CPs decompose and release hydrogen
chloride (HCI) gas.[8][9] This HCI acts as a flame poison in the gas phase by interfering with
the self-sustaining, high-energy radical chain reactions of combustion.[10] Specifically, the
chlorine radicals (Cle) scavenge highly reactive hydrogen (He) and hydroxyl (¢OH) radicals,
which are essential for flame propagation, thus quenching the fire.[10]

Condensed Phase Action: In the solid (condensed) phase, the released HCI acts as a catalyst
to promote dehydration and cross-linking of the polymer backbone. This process enhances the
formation of a stable, insulating layer of char on the material's surface.[2][9] This char layer
serves as a physical barrier that limits the evolution of flammable volatile gases (fuel) from the
polymer and reduces the transfer of heat from the flame to the underlying material.[2]
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Caption: Workflow for Developing a CP-Based Flame Retardant Polymer.

Protocol 1: Incorporation into a Thermoplastic via Melt
Compounding
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Objective: To achieve a homogeneous dispersion of CPs and synergists within a polymer
matrix (e.g., Polypropylene).

Materials & Equipment:

Polymer resin (e.qg., PP pellets)

o Chlorinated Paraffin (liquid or powder grade with ~70% chlorine)
e Antimony Trioxide (Sb203) powder

e Forced-air drying oven

e Gravimetric blender or bags for manual blending

o Co-rotating twin-screw extruder

o Water bath and pelletizer

Procedure:

e Drying: Dry the polymer pellets as per the manufacturer's recommendation (e.g., 2-4 hours
at 80°C for PP) to prevent hydrolytic degradation during processing.

e Pre-blending: In a container, accurately weigh and combine the dried polymer pellets,
chlorinated paraffin, and antimony trioxide at the desired ratio. For liquid CPs, they can be
injected directly into the extruder melt zone if equipment allows.

o Extruder Setup: Set the temperature profile for the extruder zones appropriate for the base
polymer. For PP, a profile might range from 180°C at the feed zone to 210°C at the die.

o Compounding: Feed the pre-blended mixture into the extruder at a consistent rate. The high
shear forces generated by the rotating screws will ensure thorough mixing and dispersion of
the additives.

o Extrusion & Pelletizing: The molten polymer strand exits the die, is cooled rapidly in a water
bath, and is then cut into pellets by the pelletizer.
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e Post-Drying: Dry the compounded pellets to remove surface moisture before subsequent
processing.

Causality Note: A twin-screw extruder is critical for this application as it provides superior
distributive and dispersive mixing compared to a single-screw extruder, which is essential for
achieving consistent flame-retardant properties throughout the material.

Protocol 2: Preparation of Standard Test Specimens

Objective: To create standardized samples for flammability and thermal analysis from the
compounded pellets.

Equipment:

Injection molding machine or compression molding press

» Standard test molds (e.g., for UL 94 bars: 125 x 13 x 3.0 mm; for cone calorimeter plaques:
100 x 100 x 3.0 mm). [11][12] Procedure:

e Drying: Dry the compounded pellets as established in Protocol 1.
e Molding:

o Injection Molding: Set the molding parameters (temperatures, pressures, injection speed)
according to the base polymer's requirements. Inject the molten polymer into the desired
mold. This is the preferred method for thermoplastics to achieve consistent part density
and surface finish.

o Compression Molding: Place a pre-weighed amount of pellets into the mold cavity, heat
the press to the polymer's melt temperature, apply pressure to form the plaque, and cool
under pressure.

o Conditioning: Before testing, condition all specimens for a minimum of 48 hours at 23 + 2°C
and 50 = 5% relative humidity, as specified by standards like UL 94.

Protocol 3: Thermal Stability Evaluation by
Thermogravimetric Analysis (TGA)
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Objective: To assess the effect of the CP flame retardant on the thermal decomposition profile
of the polymer. [13][14] Equipment:

e Thermogravimetric Analyzer (TGA)
Procedure:
o Sample Preparation: Cut a small, representative sample (5-10 mg) from a test specimen.
e Instrument Setup:
o Place the sample in the TGA pan (e.g., platinum or alumina).

o Set the purge gas. Use an inert atmosphere (Nitrogen, 40 mL/min) to study pyrolysis or an
oxidative atmosphere (Air, 40 mL/min) to simulate burning. [13] * Set the thermal program:
Heat from ambient temperature to 700°C at a constant rate (e.g., 10°C/min). [13]3. Data
Acquisition: Run the experiment and record the mass loss as a function of temperature.

Data Interpretation:

e TGA Curve (Mass vs. Temp): A successful flame retardant will often increase the final mass
at the end of the test (char yield). [15]The onset temperature of decomposition may
decrease, indicating the CP is activating at an early stage to protect the polymer. [13]* DTG
Curve (Derivative of Mass Loss vs. Temp): This curve shows the rate of mass loss. A
reduction in the peak rate of mass loss indicates slower degradation.

Protocol 4: Flammability Classification by UL 94 Vertical
Burn Test

Objective: To classify the material's burning behavior (self-extinguishing properties and
dripping) after exposure to a small flame. [16][17] Equipment:

o UL 94 test chamber
e Bunsen burner with specified barrel diameter

e Specimen clamp and timer
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e Surgical cotton
Procedure:

e Setup: Mount a conditioned specimen (125 x 13 mm bar) vertically. Place a small patch of
dry surgical cotton on the base of the chamber, 300 mm below the specimen.

o First Flame Application: Apply a 20 mm high blue flame to the bottom edge of the specimen
for 10 seconds, then remove it.

e Record t1 and t2: Record the afterflame time (t1) in seconds. Once flaming ceases,
immediately record the afterglow time (t2).

o Second Flame Application: As soon as flaming from the first application ceases, immediately
re-apply the flame for another 10 seconds.

e Record ts and ta: After removing the flame, record the second afterflame time (t3) and the
subsequent afterglow time (ta).

o Observe Dripping: Note whether any flaming drips from the specimen ignite the cotton below.
o Repeat: Test a total of five specimens.

Data Interpretation: The material is classified based on the stringent criteria summarized below.

Table 2: UL 94 Vertical Burn Classifications
Criteria V-0 V-1 V-2 Afterflame time for each
specimen (t1 or t3) <10 s <30 s < 30 s Total
afterflame time for 5 specimens (Zt1 + Zt3) <50 s
< 250 s < 250 s Afterflame + Afterglow time per
specimen (tz+taorts +t4) <30s<60s<60s
Burn to holding clamp No No No Cotton ignition
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by flaming drips No No Yes Source: Based on

criteria from UL 94 standard documents. [23][24]
Protocol 5: Fire Behavior Analysis by Cone Calorimetry

Objective: To obtain quantitative data on the fire performance of a material under well-

ventilated, forced-flaming conditions that simulate a developing fire. [18] Equipment:

Cone Calorimeter compliant with ISO 5660.

Procedure:

Sample Preparation: Wrap a conditioned specimen (100 x 100 x 3 mm plaque) in aluminum
foil, leaving the top surface exposed. Place it in the sample holder.

Instrument Setup:

o Set the external heat flux from the conical heater. A common level for plastics is 35 kW/m?
or 50 kW/mz.

o Position the spark igniter above the sample surface.

Test Execution: Begin the test. The instrument will record the time to sustained ignition (TTI)
and continuously measure the oxygen depletion in the exhaust stream to calculate the heat
release rate (HRR). The test typically ends when flaming ceases or after a set time.

Data Acquisition: The software collects data on HRR, smoke production, mass loss, and gas
evolution.

Data Interpretation:

Heat Release Rate (HRR): The single most important parameter. A lower peak HRR (pHRR)
and a lower Total Heat Release (THR) indicate a more effective flame retardant. [19]* Time
to Ignition (TTI): Alonger TTI is generally desirable, as it indicates greater resistance to
ignition.
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o Smoke Production: Parameters like Total Smoke Release (TSR) are measured. Halogenated
systems like CPs can sometimes increase smoke production, which is an important
consideration. [20]

Regulatory Status, Safety, and Alternatives

Health and Environmental Concerns: While effective, the use of certain CPs is under intense
scrutiny due to environmental and health risks. SCCPs in particular are classified as Persistent
Organic Pollutants (POPs). [21]They are persistent in the environment, bioaccumulative in
wildlife and humans, and toxic to aquatic organisms. [5][22]Studies have linked SCCPs to
potential liver, kidney, and thyroid toxicity. [21][23][24]MCCPs and LCCPs are also being
evaluated by regulatory agencies, though data is more limited. [22][25] Regulatory Actions:

o Stockholm Convention: SCCPs are listed for global elimination, with some specific
exemptions. [26][27]* U.S. EPA: The Environmental Protection Agency has taken action
under the Toxic Substances Control Act (TSCA) to restrict the use of SCCPs and requires
notification for new uses of certain CPs through Significant New Use Rules (SNURS). [27]
[22][28]* European Union: SCCPs are heavily restricted under REACH and the POPs
Regulation.

Alternatives: Due to regulatory pressures, there is a strong industry trend towards replacing
CPs, especially SCCPs. Common alternatives include:

e Organophosphorus Flame Retardants: Such as phosphate esters (e.g., tricresyl phosphate).
* Inorganic Flame Retardants: Such as aluminum hydroxide and magnesium hydroxide. [5]
[29]* Nitrogen-based Flame Retardants: Such as melamine and its derivatives. [30] The
selection of an alternative requires careful consideration of its performance, cost, processing
characteristics, and its own toxicological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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